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Compound of Interest

Compound Name: 2-Methoxy-3-methylaniline
CAS No.: 18102-30-2
Cat. No.: B098021
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectral data for 2-
Methoxy-3-methylaniline (CsH1:NO, Molar Mass: 137.18 g/mol ). Due to the limited
availability of published experimental spectra for this specific isomer, this document presents
predicted data based on the analysis of structurally similar compounds and general principles
of spectroscopy. It also outlines standardized experimental protocols for acquiring such data.

Predicted Spectral Data

The following tables summarize the anticipated Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data for 2-Methoxy-3-methylaniline. These predictions are
derived from spectral data of isomeric and related aromatic amines.

Table 1: Predicted *H NMR Spectral Data
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
) Aromatic protons (H4,
~6.8-7.2 Multiplet 3H
H5, H6)
Methoxy protons (-
~3.8 Singlet 3H yP (
OCHs)
~3.7 (broad) Singlet 2H Amine protons (-NHz2)
~2.2 Singlet 3H Methyl protons (-CHs)
. 1 13
Chemical Shift (0, ppm) Assignment

~145-150 C2 (quaternary, attached to -OCHs)
~135-140 C1 (quaternary, attached to -NHz)
~120-130 Aromatic CH carbons (C4, C5, C6)
~115-120 C3 (quaternary, attached to -CHs)
~55-60 Methoxy carbon (-OCHs)

~15-20 Methyl carbon (-CHs)

Table 3: Predicted IR Spectral Data
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Wavenumber (cm~?) Intensity Assignment

3450-3300 Medium, Doublet N-H stretching (primary amine)

3100-3000 Medium Aromatic C-H stretching

9950-2850 Medium Aliphatic C-H stretching (-
OCHs, -CHs)

1620-1580 Strong N-H bending (scissoring)

1500-1400 Strong Aromatic C=C stretching

1250-1200 Strong Aryl-O stretching (asymmetric)

1050-1000 Medium Aryl-O stretching (symmetric)

C-H out-of-plane bending
850-750 Strong . o
(aromatic substitution pattern)

Table 4: Predicted Mass Spectrometry Data

miz Relative Intensity Assighment
137 High [M]* (Molecular ion)
122 High [M - CHs]*

, [M - OCHs]* or [M - NHz -
107 Medium

CHs]*

94 Medium [M - CHs - COJ*
77 Medium [CeHs]+

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectral data of aromatic
amines like 2-Methoxy-3-methylaniline.

NMR Spectroscopy

Objective: To obtain *H and 13C NMR spectra for structural elucidation.
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Methodology:

o Sample Preparation: Dissolve approximately 5-10 mg of 2-Methoxy-3-methylaniline in 0.5-
0.7 mL of a deuterated solvent (e.g., CDCls, DMSO-de) in a standard 5 mm NMR tube.

e Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
e 1H NMR Acquisition:
o Acquire a standard one-dimensional *H NMR spectrum.

o Typical parameters: spectral width of 10-15 ppm, pulse angle of 30-45°, relaxation delay of
1-2 seconds, and a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-
noise ratio.

e 13C NMR Acquisition:
o Acquire a proton-decoupled 3C NMR spectrum.

o Typical parameters: spectral width of 200-250 ppm, pulse angle of 45-90°, relaxation delay
of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the lower natural
abundance of 13C.

o Data Processing: Process the raw data using appropriate software (e.g., MestReNova,
TopSpin). This includes Fourier transformation, phase correction, baseline correction, and
referencing the chemical shifts to the residual solvent peak or an internal standard (e.g.,
TMS).

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.
Methodology:
e Sample Preparation:

o Neat Liquid: If the sample is a liquid, a thin film can be prepared between two KBr or NaCl
plates.
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o KBr Pellet (for solids): Mix a small amount of the solid sample (1-2 mg) with approximately
100-200 mg of dry KBr powder in a mortar and pestle. Grind the mixture to a fine powder
and press it into a transparent pellet using a hydraulic press.

¢ Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.
e Spectrum Acquisition:

o Record a background spectrum of the empty sample compartment (or the KBr pellet
without the sample).

o Place the prepared sample in the spectrometer's sample holder and acquire the sample
spectrum.

o The instrument will automatically subtract the background spectrum from the sample
spectrum.

o Data Analysis: Analyze the resulting spectrum for characteristic absorption bands
corresponding to the functional groups present in 2-Methoxy-3-methylaniline.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.
Methodology:

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via
a suitable inlet system, such as direct infusion or, more commonly, coupled with a gas
chromatograph (GC-MS) for separation and analysis.

« |onization: Utilize an appropriate ionization technique. Electron lonization (El) is a common
method for relatively small, volatile molecules and provides characteristic fragmentation
patterns.

o Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass
analyzer (e.g., quadrupole, time-of-flight).
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o Detection: The separated ions are detected, and a mass spectrum is generated, plotting the

relative abundance of ions against their m/z values.

» Data Interpretation: Identify the molecular ion peak ([M]*) to confirm the molecular weight.
Analyze the fragmentation pattern to gain further structural information.

Visualization of Analytical Workflow

The following diagram illustrates a logical workflow for the comprehensive spectral analysis of a

synthesized aromatic compound like 2-Methoxy-3-methylaniline.
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Caption: Workflow for the synthesis, purification, and spectral analysis of 2-Methoxy-3-
methylaniline.

 To cite this document: BenchChem. [Spectral Analysis of 2-Methoxy-3-methylaniline: A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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